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Compound of Interest

Compound Name: 2-(Benzylthio)propanoic acid
CAS No.: 6182-85-0
Cat. No.: B1266992
Get Quote
. J

Primary CAS: 6182-85-0 Synonyms: S-Benzylthiolactic acid;

-(Benzylthio)propionic acid Molecular Formula: C
H
O

S Molecular Weight: 196.27 g/mol [1]

Executive Summary

2-(Benzylthio)propanoic acid is a functionalized organosulfur compound serving as a critical
intermediate in organic synthesis and medicinal chemistry.[1] Structurally, it consists of a
propanoic acid backbone with a benzylthio moiety at the

-position.[1] This compound functions primarily as a "masked" thiol (protected thiolactic acid)
and a chiral building block (when enantiomerically pure).[1] Its utility lies in its ability to undergo
carboxylic acid manipulations (e.g., amide coupling) without interference from the free thiol,
which can subsequently be liberated or oxidized to sulfoxides/sulfones for metabolic studies or
chiral induction.
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Chemical Identity & Physicochemical Properties[1]

[314][5][6][7]

Property Value Note
White to off-white crystalline Depends on purity and
Appearance ) ) ) ) ]
solid or viscous oil enantiomeric excess.[1]
) ) ) Enantiopure forms may differ
Melting Point 80-85 °C (Racemic) )
slightly.
Soluble in EtOH, DMSO, DMF,
. ; Acidic pH reduces water
Solubility DCM; LowinH P
solubility.
O
Typical for
pKa ~3.7 - 3.9 (Carboxylic Acid)
-thio substituted acids.[1]
o N Available as (R), (S), or
Chirality Yes (C2 position)

Racemate.[1]

Synthesis & Manufacturing Protocols

The synthesis of 2-(benzylthio)propanoic acid relies on Nucleophilic Substitution (S

2).[1] Two primary routes exist, distinguished by the nucleophile/electrophile pairing. Route A is
generally preferred in laboratory settings for its operational simplicity and the availability of
chiral starting materials (chiral 2-chloropropanoic acid).[1]

Route A: Nucleophilic Displacement of -Halo Acids

This method involves the reaction of benzyl mercaptan (nucleophile) with 2-chloropropanoic

acid (electrophile) under basic conditions.[1]

Reagents:

e Benzyl mercaptan (Benzylthiol)[1]

e 2-Chloropropanoic acid (Racemic or Enantiopure)[1]
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e Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH)[1]

e Solvent: Water/Ethanol (1:1)[1]

Step-by-Step Protocol:

» Preparation of Thiolate: Dissolve Benzyl mercaptan (1.0 equiv) in a solution of KOH (2.2
equiv) in water/ethanol at 0°C. The extra base is required to neutralize the carboxylic acid of
the electrophile.[1]

» Addition: Dropwise add 2-Chloropropanoic acid (1.0 equiv) to the thiolate solution while
maintaining the temperature below 10°C to prevent polymerization or side reactions.

o Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by
TLC (SiO

, Hexane:EtOAc 3:1) or HPLC.[2]
o Work-up:
o Acidify the mixture to pH ~2 using 1M HCI.[1] The product will precipitate or oil out.[1]
o Extract with Dichloromethane (DCM) (3x).[1]
o Wash the organic layer with brine, dry over MgSO

, and concentrate[1]

o Note: The distinct "rotten egg" odor of benzyl mercaptan requires all steps to be performed
in a fume hood.[1]

 Purification: Recrystallization from Hexane/Ethyl Acetate or column chromatography.

Route B: Alkylation of Thiolactic Acid

Alternatively, 2-mercaptopropanoic acid (thiolactic acid) can be alkylated with benzyl chloride.
[1] This route is useful if thiolactic acid is the available stock.[1]

e Mechanism: S-alkylation of the dianion (carboxylate + thiolate).[1]
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o Conditions: Aqueous NaOH, Benzyl Chloride, 0°C

RT.

Synthesis Visualization (Graphviz)

Benzyl Mercaptan KOH/EtOH 2-(Benzylthio)propanoic Acid
(Nucleophile) Depf\ﬂonaﬂon> -CI- (Target)

Transition State
(SN2 Displacement)

(Z—Chloropropanmc Acid KCI / NaCl

(Electrophile)

Figure 1: Convergent Synthesis via SN2 Displacement (Route A)

Click to download full resolution via product page

Applications in Research & Drug Development[1]
"Masked" Thiol Strategy

Free thiols (-SH) are notoriously difficult to handle in multi-step synthesis due to:

» Oxidation: Rapid formation of disulfides (R-S-S-R).

» Poisoning: Interference with transition metal catalysts (e.g., Pd, Pt).
2-(Benzylthio)propanoic acid solves this by "capping" the sulfur with a benzyl group.[1]

o Workflow: The carboxylic acid is coupled to an amine (using EDC/NHS or HATU) to form an
amide.[1]

o Deprotection: The benzyl group is removed later using Dissolving Metal Reduction (Na/NH

) or Acidolytic Cleavage (HF/Anisole) to reveal the free thiol in the final molecule.[1]

Chiral Ligand & Auxiliary Synthesis

The sulfur atom in 2-(benzylthio)propanoic acid is a "soft" donor.[1]
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e Ligand Design: It serves as a precursor for N,S-bidentate ligands used in asymmetric
catalysis.[1]

» Resolution Agent: Historically used (as a salt with chiral amines) to resolve racemic amines
via diastereomeric salt formation.

Metabolic Probe (Sulfoxidation)

In DMPK (Drug Metabolism and Pharmacokinetics) studies, this compound is used to study
FMO (Flavin-containing Monooxygenase) activity.[1]

o The sulfide (S) is oxidized to the Sulfoxide (S=0) and Sulfone (0=S=0).[1]

o Because the starting material is chiral (at Carbon), the formation of the Sulfoxide (which is
also chiral at Sulfur) creates diastereomers.[1] The ratio of these diastereomers can indicate
the specific enzyme isoform involved in metabolism.[1]

Reactivity & Metabolism Diagram
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Figure 2: Divergent Reactivity: Oxidation vs. Synthetic Deprotection
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[1]
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Analytical Characterization Standards

To validate the identity of 2-(benzylthio)propanoic acid, the following spectral data should be

obtained.

Technique Expected Signal /| Characteristic
7.2-7.4 (m, 5H, Ar-H)
3.8 (s, 2H, Ph-CH

H NMR (CDCI -S)

) 3.4 (g, 1H, S-CH-COOH)
1.4 (d, 3H, CH
)
Carbonyl (~178 ppm), Aromatic carbons (127-
138 ppm), Benzylic CH

C NMR

(~35 ppm), Methine (~40 ppm), Methyl (~17
ppm).[1][3]

IR Spectroscopy

Broad O-H stretch (2500-3300 cm
, COOH); Strong C=0 stretch (1700-1720 cm

); Weak C-S stretch (600—-800 cm

)-[1]

Mass Spectrometry

ESI (-): [M-H]

= 195.1 m/z.[1]

Safety & Handling (SDS Summary)
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Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).[4][5]

e Handling: Always handle in a fume hood. While the benzyl group mitigates the odor
compared to the free thiol, the starting materials (Benzyl mercaptan) are potent stench
agents.[1]

o Storage: Store at 2—8°C. Sulfides can slowly oxidize to sulfoxides in air; store under inert gas
(Nitrogen/Argon) for long-term stability.[1]

» Incompatibility: Strong oxidizing agents (Peroxides, Permanganates) will convert the sulfide
to sulfoxide/sulfone.
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« Title: "Resolution of 3-benzoylthio-2-methyl-propanoic acid with (+)-dehydroabietylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1266992?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/US4559178A/en
https://patents.google.com/patent/US4559178A/en
https://www.mdpi.com/1422-8599/2018/3/M1010
https://www.mdpi.com/1422-8599/2018/3/M1010
https://pmc.ncbi.nlm.nih.gov/articles/PMC12541892/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12541892/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12541892/
https://file.medchemexpress.com/batch_PDF/HY-W013241/R-3-Benzylthio-2-tert-butoxycarbonyl-amino-propanoic-acid-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00IAX9.pdf
https://www.benchchem.com/product/b1266992/docs#2-benzylthio-propanoic-acid-technical-guide-research-monograph-1
https://www.benchchem.com/product/b1266992/docs#2-benzylthio-propanoic-acid-technical-guide-research-monograph-1
https://www.benchchem.com/product/b1266992/docs#2-benzylthio-propanoic-acid-technical-guide-research-monograph-1
https://www.benchchem.com/product/b1266992/docs#2-benzylthio-propanoic-acid-technical-guide-research-monograph-1
https://www.benchchem.com/product/b1266992?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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